94-65-5

2-Propylcyclohexanone

In Stock

• CAS RN:
• 94-65-5

• Formula:
• C9H16O

• InChI:
• InChI=1S/C9H16O/c1-2-5-8-6-3-4-7-9(8)10/h8H,2-7H2,1H3

• InChIKey:
• OCJLPZCBZSCVCO-UHFFFAOYSA-N

• 2-Propylcyclohexanone is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.

1-Methoxy-2,5-dihydro-1h-phosphole 1-oxide

Usually In Stock

• CAS RN:
• 694-65-5

• Formula:
• C5H9O2P

• InChI:
• InChI=1S/C5H9O2P/c1-7-8(6)4-2-3-5-8/h2-3H,4-5H2,1H3

• InChIKey:
• RWGFUFPRLAXKSB-UHFFFAOYSA-N

• 1-Methoxy-2,5-dihydro-1h-phosphole 1-oxide is a useful research compound. Its molecular formula is C5H9O2P and its molecular weight is 132.1 g/mol. The purity is usually 95%.

N-tert-Butylbenzamide

In Stock

• CAS RN:
• 5894-65-5

• Formula:
• C11H15NO

• InChI:
• InChI=1S/C11H15NO/c1-11(2,3)12-10(13)9-7-5-4-6-8-9/h4-8H,1-3H3,(H,12,13)

• InChIKey:
• HYWWTHOGCJXTRI-UHFFFAOYSA-N

• N-tert-Butylbenzamide is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.

1,3-Dioxolane, 2-dicyanomethylene-

Usually In Stock

• CAS RN:
• 5694-65-5

• Formula:
• C6H4N2O2

• InChI:
• InChI=1S/C6H4N2O2/c7-3-5(4-8)6-9-1-2-10-6/h1-2H2

• InChIKey:
• PWPZBDNODBHUSS-UHFFFAOYSA-N

• 1,3-Dioxolane, 2-dicyanomethylene- is a useful research compound. Its molecular formula is C6H4N2O2 and its molecular weight is 136.11 g/mol. The purity is usually 95%.

1-Methylnonyl stearate

• CAS RN:
• 55194-65-5

• Formula:
• C28H56O2

• InChI:
• InChI=1S/C28H56O2/c1-4-6-8-10-12-13-14-15-16-17-18-19-20-22-24-26-28(29)30-27(3)25-23-21-11-9-7-5-2/h27H,4-26H2,1-3H3

• InChIKey:
• RSLHDXJYFSXVNX-UHFFFAOYSA-N

• 1-Methylnonyl stearate is a useful research compound. Its molecular formula is C28H56O2 and its molecular weight is 424.7 g/mol. The purity is usually 95%.

2,4-Diamino-6-(3,4-dichlorobenzylamino)quinazoline

• CAS RN:
• 13794-65-5

• Formula:
• C15H15CL2N5

• InChI:
• InChI=1S/C15H13Cl2N5/c16-11-3-1-8(5-12(11)17)7-20-9-2-4-13-10(6-9)14(18)22-15(19)21-13/h1-6,20H,7H2,(H4,18,19,21,22)

• InChIKey:
• LTSQDQVTNREIAO-UHFFFAOYSA-N

• Pam 1392 is a chemotherapeutic agent.

ethyl (3-hydroxy-5-oxo-2,3,6,7,8,9-hexahydro-5H-[1]benzothieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate

In Stock

• CAS RN:
• 327094-65-5

• Formula:
• C16H18N2O4S2

• InChI:
• InChI=1S/C16H18N2O4S2/c1-2-22-11(19)7-16(21)8-23-15-17-13-12(14(20)18(15)16)9-5-3-4-6-10(9)24-13/h21H,2-8H2,1H3

• InChIKey:
• MQZKSABCKINXGX-UHFFFAOYSA-N

• Ethyl (3-hydroxy-5-oxo-2,3,6,7,8,9-hexahydro-5H-[1]benzothieno[2,3-d][1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetate is a useful research compound. Its molecular formula is C16H18N2O4S2 and its molecular weight is 366.45. The purity is usually 95%.

Dimethyl ether/HF Complex

In Stock

• CAS RN:
• 445494-65-5

• Formula:
• C2H11F5O

• InChI:
• InChI=1S/C2H6O.5FH/c1-3-2;;;;;/h1-2H3;5*1H

• InChIKey:
• UXSOKQNTBQTPHD-UHFFFAOYSA-N

• Dimethyl ether/HF Complex is a useful research compound. Its molecular formula is C2H11F5O and its molecular weight is 146.10 g/mol. The purity is usually 95%.

3-[4-(4-Methylphenyl)piperazin-1-yl]propanoic acid

In Stock

• CAS RN:
• 500294-65-5

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c1-12-2-4-13(5-3-12)16-10-8-15(9-11-16)7-6-14(17)18/h2-5H,6-11H2,1H3,(H,17,18)

• InChIKey:
• QUXRKWAOWRUPOF-UHFFFAOYSA-N

• 3-[4-(4-Methylphenyl)piperazin-1-yl]propanoic acid is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.326. The purity is usually 95%.

N-(5-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872594-65-5

• Formula:
• C23H21N5O4S2

• InChI:
• InChI=1S/C23H21N5O4S2/c1-14(29)15-7-9-17(10-8-15)24-19(30)13-33-23-27-26-22(34-23)25-21(32)16-11-20(31)28(12-16)18-5-3-2-4-6-18/h2-10,16H,11-13H2,1H3,(H,24,30)(H,25,26,32)

• InChIKey:
• ZYVOKIXMFRYVQS-UHFFFAOYSA-N

• N-(5-((2-((4-acetylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C23H21N5O4S2 and its molecular weight is 495.57. The purity is usually 95%.

N-(2-(6-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-65-5

• Formula:
• C25H26N6O2S

• InChI:
• InChI=1S/C25H26N6O2S/c1-16-4-6-19(7-5-16)25(33)26-11-10-22-29-28-21-8-9-24(30-31(21)22)34-15-23(32)27-20-13-17(2)12-18(3)14-20/h4-9,12-14H,10-11,15H2,1-3H3,(H,26,33)(H,27,32)

• InChIKey:
• YYQOXFOQMQWPIE-UHFFFAOYSA-N

• N-(2-(6-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C25H26N6O2S and its molecular weight is 474.58. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-naphthamide

In Stock

• CAS RN:
• 893994-65-5

• Formula:
• C22H17N3OS

• InChI:
• InChI=1S/C22H17N3OS/c26-21(18-6-5-15-3-1-2-4-17(15)13-18)23-19-9-7-16(8-10-19)20-14-25-11-12-27-22(25)24-20/h1-10,13-14H,11-12H2,(H,23,26)

• InChIKey:
• JTFBVBCLKWVXFU-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-naphthamide is a useful research compound. Its molecular formula is C22H17N3OS and its molecular weight is 371.46. The purity is usually 95%.

3-(Propan-2-yl)imidazo[1,5-a]pyridine

In Stock

• CAS RN:
• 916994-65-5

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c1-8(2)10-11-7-9-5-3-4-6-12(9)10/h3-8H,1-2H3

• InChIKey:
• UKNYBXYMVNUSCG-UHFFFAOYSA-N

• 3-(Propan-2-yl)imidazo[1,5-a]pyridine is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22. The purity is usually 95%.

Poly(oxy-1,2-ethanediyl), α-hydro-ω-hydroxy-, polymer with oxy-1,2-ethanediyl- α-hydro-ω-hydroxynony

• CAS RN:
• 131794-65-5

• Formula:
• C24H30O7

• Poly(oxy-1,2-ethanediyl), α-hydro-ω-hydroxy-, polymer with oxy-1,2-ethanediyl- α-hydro-ω-hydroxynony is a useful research compound. Its molecular formula is C24H30O7. The purity is usually 95%.

Tirofiban

In Stock

• CAS RN:
• 144494-65-5

• Formula:
• C22H36N2O5S

• InChI:
• InChI=1S/C22H36N2O5S/c1-2-3-16-30(27,28)24-21(22(25)26)17-19-7-9-20(10-8-19)29-15-5-4-6-18-11-13-23-14-12-18/h7-10,18,21,23-24H,2-6,11-17H2,1H3,(H,25,26)/t21-/m0/s1

• InChIKey:
• COKMIXFXJJXBQG-NRFANRHFSA-N

• Tirofiban is a non-peptide tyrosine derivative, with anticoagulant activity. Upon administration, tirofiban antagonizes fibrinogen binding to the platelet cell surface receptor, glycoprotein (GP) IIb/IIIA complex, one of the two purinergic receptors activated by ADP. This prevents the GP IIb/IIIa receptor complex-mediated activation of adenylyl cyclase. This results in decreased levels of cAMP, interferes with the platelet membrane function and subsequent platelet-platelet interaction, prevents the release of platelet granule constituents and prolongs bleeding time.
  Tirofiban, also known as agrastat or L-700462tirofiban, belongs to the class of organic compounds known as phenylalanine and derivatives. Phenylalanine and derivatives are compounds containing phenylalanine or a derivative thereof resulting from reaction of phenylalanine at the amino group or the carboxy group,...

3-(Dimethylamino)-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]prop-2-en-1-one

In Stock

• CAS RN:
• 1823194-65-5

• Formula:
• C11H10F4N2O

• InChI:
• InChI=1S/C11H10F4N2O/c1-17(2)4-3-9(18)10-8(12)5-7(6-16-10)11(13,14)15/h3-6H,1-2H3

• InChIKey:
• BODYETRCZHXWPZ-UHFFFAOYSA-N

• 3-(Dimethylamino)-1-[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C11H10F4N2O and its molecular weight is 262.2 g/mol. The purity is usually 95%.

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 1234894-65-5

• Formula:
• C17H23N3O6S

• InChI:
• InChI=1S/C17H23N3O6S/c1-27(23,24)20-6-4-12(5-7-20)11-18-16(21)17(22)19-13-2-3-14-15(10-13)26-9-8-25-14/h2-3,10,12H,4-9,11H2,1H3,(H,18,21)(H,19,22)

• InChIKey:
• ACHYVCXIDMIUDM-UHFFFAOYSA-N

• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(methylsulfonyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H23N3O6S and its molecular weight is 397.45. The purity is usually 95%.

4-(Difluoromethoxy)-2,3-difluoro-benzonitrile

In Stock

• CAS RN:
• 1404194-65-5

• Formula:
• C8H3F4NO

• InChI:
• InChI=1S/C8H3F4NO/c9-6-4(3-13)1-2-5(7(6)10)14-8(11)12/h1-2,8H

• InChIKey:
• XYWRRKRCOHLPPX-UHFFFAOYSA-N

• 4-(Difluoromethoxy)-2,3-difluoro-benzonitrile is a useful research compound. Its molecular formula is C8H3F4NO and its molecular weight is 205.11 g/mol. The purity is usually 95%.

2H-1,4-Benzoxazine, 3,4-dihydro-2-(2-methylpropyl)-7-(trifluoromethyl)-

In Stock

• CAS RN:
• 1807594-65-5

• Formula:
• C13H16F3NO

• InChI:
• InChI=1S/C13H16F3NO/c1-8(2)5-10-7-17-11-4-3-9(13(14,15)16)6-12(11)18-10/h3-4,6,8,10,17H,5,7H2,1-2H3

• InChIKey:
• QPFJVMVWMLPTGI-UHFFFAOYSA-N

• 2H-1,4-Benzoxazine, 3,4-dihydro-2-(2-methylpropyl)-7-(trifluoromethyl)- is a useful research compound. Its molecular formula is C13H16F3NO and its molecular weight is 259.272. The purity is usually 95%.

2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dioxo-6lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid

In Stock

• CAS RN:
• 2138194-65-5

• Formula:
• C22H21NO6S

• InChI:
• InChI=1S/C22H21NO6S/c24-20(25)19-10-30(27,28)13-22(19)11-23(12-22)21(26)29-9-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,24,25)

• InChIKey:
• JJRDFKRMFRCTIO-UHFFFAOYSA-N

• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6,6-dioxo-6lambda6-thia-2-azaspiro[3.4]octane-8-carboxylic acid is a useful research compound. Its molecular formula is C22H21NO6S and its molecular weight is 427.47. The purity is usually 95%.

N-[[1-(4-Fluorophenyl)triazol-4-yl]methyl]thiophene-2-carboxamide

Usually In Stock

• CAS RN:
• 2379994-65-5

• Formula:
• C14H11FN4OS

• InChI:
• InChI=1S/C14H11FN4OS/c15-10-3-5-12(6-4-10)19-9-11(17-18-19)8-16-14(20)13-2-1-7-21-13/h1-7,9H,8H2,(H,16,20)

• InChIKey:
• QIFCAECGIGXNHC-UHFFFAOYSA-N

• N-[[1-(4-Fluorophenyl)triazol-4-yl]methyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H11FN4OS and its molecular weight is 302.33. The purity is usually 95%.

(4As,8aR)-4a,8a-dimethoxy-1,2,3,4,5,6,7,8-octahydroisoquinoline;hydrochloride

In Stock

• CAS RN:
• 2418594-65-5

• Formula:
• C11H22ClNO2

• InChI:
• InChI=1S/C11H21NO2.ClH/c1-13-10-5-3-4-6-11(10,14-2)9-12-8-7-10;/h12H,3-9H2,1-2H3;1H/t10-,11+;/m0./s1

• InChIKey:
• LRTVQGZFCVLMLH-WDEREUQCSA-N

• (4As,8aR)-4a,8a-dimethoxy-1,2,3,4,5,6,7,8-octahydroisoquinoline;hydrochloride is a useful research compound. Its molecular formula is C11H22ClNO2 and its molecular weight is 235.75. The purity is usually 95%.